Cas no 2138144-72-4 (2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide)

• Product Name: 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide
• CAS No: 2138144-72-4
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5748704
• PubChem ID: 165475010
• Update Time: 2025-06-07

2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1123860
• 2138144-72-4
• 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide

• Inchi： 1S/C10H18N4O/c1-4-8-13-7(2)5-14(8)6-10(3,12)9(11)15/h5H,4,6,12H2,1-3H3,(H2,11,15)
• InChI Key： NLQYTOGVEYMMIC-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C=C(C)N=C1CC)N)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide

Introduction to 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide (CAS No. 2138144-72-4)

2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide (CAS No. 2138144-72-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, combines an amide functional group with a substituted imidazole ring, making it a versatile intermediate in the development of bioactive molecules. The presence of both ethyl and methyl substituents in the imidazole moiety enhances its reactivity and potential applications in medicinal chemistry.

The chemical formula of this compound reflects its complex architecture, which includes a 2-methylpropanamide backbone linked to a 2-ethyl-4-methyl-1H-imidazol-1-yl group. This structural arrangement not only contributes to its unique physicochemical properties but also opens up possibilities for diverse functionalization, making it a valuable building block in synthetic chemistry. The compound's solubility profile and stability under various conditions are critical factors that influence its utility in pharmaceutical formulations and laboratory applications.

In recent years, the interest in 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide has been fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for treating a range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The imidazole ring, known for its biological significance, is frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its versatility in drug design. The amide group can be further modified to introduce additional pharmacophores, while the imidazole moiety provides a scaffold for selective binding interactions. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific enzymes implicated in disease pathways. This has led to investigations into their potential as lead compounds for further optimization.

The synthesis of 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

From a regulatory perspective, the handling and use of this compound must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to maintain its integrity and prevent degradation.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-methylpropanamide due to its structural features that mimic natural bioactive molecules. Preclinical studies have shown promising results in terms of bioavailability and target engagement when tested against various disease models. These findings have prompted further research into optimizing its pharmacokinetic properties and developing novel formulations for enhanced delivery.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-y)-l]-2-methylpropanamide interacts with biological targets at the molecular level. These simulations help researchers design more effective derivatives by identifying key binding pockets and optimizing structural features for improved affinity.

In conclusion, 2-amino--3-(Z'-ethyI-Z'-methyl-lH-imidazol-l-'yl)-Z'-methylpropanamide (CAS No. 2138144-Z'Z'Z') represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Its potential as a lead compound for drug development underscores the importance of continued research into its properties and derivatives. As synthetic methodologies improve and computational tools become more sophisticated, the future looks promising for harnessing this compound's full therapeutic potential.